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molecular formula C8H8N2O B8753899 4-(2-hydroxyethyl)-3-Pyridinecarbonitrile

4-(2-hydroxyethyl)-3-Pyridinecarbonitrile

Cat. No. B8753899
M. Wt: 148.16 g/mol
InChI Key: OPUJRHFYIBQXDW-UHFFFAOYSA-N
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Patent
US08946260B2

Procedure details

NaBH4 (228 mg, 6.023 mmol) was added portion wise over a period of 20 minutes to a solution of methyl 2-(3-cyanopyridin-4-yl)acetate (I-65a: 530 mg, 3.011 mmol) in ethanol (6 mL) at 0° C. and the resulting reaction mass was stirred at 0° C. for 4 hours. The reaction was monitored by TLC (50% ethyl acetate in hexane). The reaction mass was quenched with saturated NH4Cl solution and extracted using ethyl acetate. The organic layer was washed with water, brine solution, dried over Na2SO4 and concentrated under reduced pressure to afford the crude product. Purification by column chromatography on silica gel (2% methanol in DCM) afforded 100 mg of the product (22.42% yield).
Name
Quantity
228 mg
Type
reactant
Reaction Step One
Quantity
530 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
22.42%

Identifiers

REACTION_CXSMILES
[BH4-].[Na+].[C:3]([C:5]1[CH:6]=[N:7][CH:8]=[CH:9][C:10]=1[CH2:11][C:12](OC)=[O:13])#[N:4].C(OCC)(=O)C>C(O)C.CCCCCC>[OH:13][CH2:12][CH2:11][C:10]1[C:5]([C:3]#[N:4])=[CH:6][N:7]=[CH:8][CH:9]=1 |f:0.1|

Inputs

Step One
Name
Quantity
228 mg
Type
reactant
Smiles
[BH4-].[Na+]
Name
Quantity
530 mg
Type
reactant
Smiles
C(#N)C=1C=NC=CC1CC(=O)OC
Name
Quantity
6 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
was stirred at 0° C. for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the resulting reaction mass
CUSTOM
Type
CUSTOM
Details
The reaction mass was quenched with saturated NH4Cl solution
EXTRACTION
Type
EXTRACTION
Details
extracted
WASH
Type
WASH
Details
The organic layer was washed with water, brine solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford the crude product
CUSTOM
Type
CUSTOM
Details
Purification by column chromatography on silica gel (2% methanol in DCM)

Outcomes

Product
Details
Reaction Time
4 h
Name
Type
product
Smiles
OCCC1=CC=NC=C1C#N
Measurements
Type Value Analysis
AMOUNT: MASS 100 mg
YIELD: PERCENTYIELD 22.42%
YIELD: CALCULATEDPERCENTYIELD 22.4%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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